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Chemical Identity & Properties of But-3-ynal

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: But-3-ynal

CAS No.: 52844-23-2

Cat. No.: S563566

The table below summarizes the core identifying information and key physicochemical data for But-3-ynal,

which is essential for understanding its behavior and stability [1] [2].

Property Value |/ Description

IUPAC Name But-3-ynal [1] [2]

CAS Registry Number 52844-23-2 [1] [2]

Molecular Formula CaH4O [1] [2]

Molecular Weight 68.07 g/mol [2]

SMILES C#CCC=0 [2]

InChiKey OGQNOIVDVXRWRE-UHFFFAOYSA-N [1] [2]

Key Structural Features Terminal alkyne (-C=CH) and an aldehyde (-CHO) group [2]
lonization Energy 9.85 eV (estimated) [1]

Stability Considerations & Handling Guidelines

The functional groups in But-3-ynal are the primary determinants of its reactivity and stability [2].
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¢ Reactivity & Incompatibilities: The aldehyde group is electrophilic and susceptible to oxidation,
potentially forming carboxylic acids. The terminal alkyne group can participate in nucleophilic
addition reactions and is moderately acidic. But-3-ynal should be considered incompatible with
strong oxidizing agents, strong bases, and reducing agents [2].

¢ Recommended Storage: Based on its properties, But-3-ynal should be stored under an inert
atmosphere (e.g., nitrogen or argon) and at low temperatures (e.g., refrigerated or frozen). It may
be supplied dissolved in a solvent like dichloromethane to enhance stability [2] [3].

Suggested Experimental Workflow

For researchers using But-3-ynal, a careful and consistent approach is key. The diagram below outlines a

general handling and troubleshooting workflow.
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Start: Retrieve But-3-ynal
from cold storage
under inert gas

Inspect vessel and solution.
Check for discoloration,
turbidity, or particulates

Weigh/measure in a fume hood.
Use sealed systems to
minimize air exposure

l

Proceed with planned
reaction. Monitor for
unexpected exotherms

:

Any signs of
decomposition?

Proceed with Stop. Quench and
work-up and analysis discard batch safely.

Click to download full resolution via product page

Frequently Asked Questions
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Q1: What are the primary signs that my sample of But-3-ynal has decomposed? A1l: Visual clues are
key indicators. Look for changes such as discoloration (e.g., darkening), the formation of a turbid solution,
or solid particulates. Any of these changes suggest the compound has degraded and a new batch should be
used [2].

Q2: My reaction with But-3-ynal is not proceeding as expected. What could be wrong? A2: Consider

these common issues:

¢ Inactive Catalyst: If using a metal catalyst (e.g., in a Sonogashira coupling), the catalyst may be
deactivated.

¢ Quenched Reactivity: The acidic proton of the terminal alkyne may have been quenched by a base
in the system.

e Purity Issue: The But-3-ynal may have decomposed prior to use. Re-test the purity of your starting
material [2].

Q3: What is the best way to safely dispose of But-3-ynal waste? A3: Specific disposal protocols depend
on the scale and solvent. Generally, small quantities should be diluted in an appropriate solvent and
transferred to a labeled waste container for halogenated or flammable organic solvents. For larger

amounts or pure material, consult your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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